Cas no 1421458-01-6 (N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide)
N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide
- N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
- 2-(4-(isopropylsulfonyl)phenyl)-N-(2-(3-methylisoxazol-5-yl)ethyl)acetamide
- F6215-0249
- VU0537386-1
- N-[2-(3-METHYL-1,2-OXAZOL-5-YL)ETHYL]-2-[4-(PROPANE-2-SULFONYL)PHENYL]ACETAMIDE
- 1421458-01-6
- AKOS024539545
-
- Inchi: 1S/C17H22N2O4S/c1-12(2)24(21,22)16-6-4-14(5-7-16)11-17(20)18-9-8-15-10-13(3)19-23-15/h4-7,10,12H,8-9,11H2,1-3H3,(H,18,20)
- InChI Key: CIJIMMRVJYSAKI-UHFFFAOYSA-N
- SMILES: C(NCCC1ON=C(C)C=1)(=O)CC1=CC=C(S(C(C)C)(=O)=O)C=C1
Computed Properties
- Exact Mass: 350.13002836g/mol
- Monoisotopic Mass: 350.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 97.6Ų
N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6215-0249-2μmol |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6215-0249-5μmol |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6215-0249-10μmol |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6215-0249-20μmol |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6215-0249-1mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0249-2mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6215-0249-3mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6215-0249-4mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0249-5mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6215-0249-10mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide |
1421458-01-6 | 10mg |
$118.5 | 2023-09-09 |
N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide
Introduction to N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 1421458-01-6)
N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1421458-01-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug discovery.
The molecular structure of N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide incorporates several key functional groups that contribute to its potential therapeutic applications. The presence of a 3-methyl-1,2-oxazole ring and a propane-2-sulfonyl group in the molecule suggests possible interactions with biological targets, which are critical for the development of novel drugs. These structural features have been extensively studied in recent years, and their role in modulating biological pathways has been a focal point for researchers.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of this compound with biological targets. The 3-methyl-1,2-oxazole ring is known for its ability to engage in hydrogen bonding and pi-stacking interactions, which are essential for binding to proteins and enzymes. Similarly, the propane-2-sulfonyl group contributes to the compound's solubility and stability, making it a suitable candidate for further pharmacological exploration.
In the context of drug discovery, N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide has been investigated for its potential role in treating various diseases. Studies have shown that compounds with similar structural motifs exhibit anti-inflammatory, antimicrobial, and anticancer properties. The 3-methyl-1,2 oxazole ring has been particularly noted for its ability to inhibit enzymes involved in inflammatory pathways, while the propane sulfonamide moiety enhances binding affinity to target proteins.
The synthesis of N-2-(3-methyl 1 2 oxazol 5 yl ethyl 24 propane 2 sulfonyl phenylacetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods not only ensure high yield but also allow for functional group modifications that can fine-tune the biological activity of the compound.
One of the most intriguing aspects of this compound is its potential application in developing targeted therapies. The unique combination of functional groups makes it a versatile scaffold for drug design. Researchers are exploring its efficacy in inhibiting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. Preliminary studies have shown promising results in cell-based assays, indicating that this compound may have therapeutic value.
The pharmacokinetic properties of N 24 propane 22 sulfonyl phenylacetamide are also under investigation to ensure its suitability for clinical use. Factors such as bioavailability, metabolic stability, and toxicity profile are critical considerations in drug development. Computational models have been used to predict these properties, providing valuable insights into potential dosing regimens and administration routes.
Furthermore, the environmental impact of synthesizing and handling this compound is an important consideration. Green chemistry principles have been applied to minimize waste and improve sustainability during production. Techniques such as solvent recovery and catalytic processes have been implemented to reduce the ecological footprint associated with its synthesis.
The future directions of research on N 32 methyl12 oxazol52 ylethyl24 propane22 sulfonyl phenylacetamide are multifaceted. Continued investigation into its biological mechanisms will be crucial for understanding its therapeutic potential fully. Additionally, exploring derivatives of this compound may lead to even more effective drugs with improved pharmacological profiles.
In conclusion, N 23 methyl12 oxazol52 ylethyl24 propane22 sulfonyl phenylacetamide (CAS No 1421458 01 6) is a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it a valuable subject of research in medicinal chemistry. As our understanding of its properties grows further studies will likely uncover new therapeutic possibilities making it an important compound in drug discovery efforts.
1421458-01-6 (N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-4-(propane-2-sulfonyl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)